Cas no 1509446-61-0 (N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine)

• Product Name: N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine
• CAS No: 1509446-61-0
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5219531
• PubChem ID: 75356339
• Update Time: 2025-06-08

N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-N-(2-methoxyethyl)-2,2,5,5-tetramethyl-
• N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine

• Inchi： 1S/C11H23NO2/c1-10(2)8-9(11(3,4)14-10)12-6-7-13-5/h9,12H,6-8H2,1-5H3
• InChI Key： FQZBFKILWYQQSU-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(NCCOC)C1(C)C

Additional information on N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine

Introduction to N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine (CAS No. 1509446-61-0)

N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine is a heterocyclic amine that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1509446-61-0, belongs to the class of oxazoline derivatives, which are known for their versatility in drug design and development. The presence of a tetramethyl-substituted oxazoline ring enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The N-(2-methoxyethyl) group attached to the oxazoline ring introduces a polar moiety that can influence the compound's solubility and interactions with biological targets. This feature makes it particularly interesting for applications in medicinal chemistry, where modulation of physicochemical properties is crucial for optimizing drug-like characteristics. Recent studies have highlighted the potential of this compound as a building block for more complex molecules, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine is its role in the synthesis of pharmaceutical intermediates. The rigid structure of the oxazoline ring provides a stable scaffold that can be modified at various positions to create diverse chemical entities. This flexibility has been exploited in several research endeavors aimed at developing new drugs targeting various diseases. For instance, modifications at the amine nitrogen have been explored to enhance binding affinity to biological receptors, while alterations at the methylene groups have been investigated for their impact on metabolic stability.

Recent advancements in computational chemistry have further elucidated the potential applications of this compound. Molecular modeling studies suggest that N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine can serve as an effective ligand in designing small-molecule inhibitors. These inhibitors have shown promise in preclinical trials for their ability to modulate enzyme activity and interfere with pathogenic pathways. The compound's ability to engage with biological targets through multiple interaction points makes it an attractive candidate for drug discovery programs.

The synthesis of N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the formation of the oxazoline ring through a cyclization reaction between an epoxide and an amine derivative. Subsequent functionalization steps introduce the N-(2-methoxyethyl) group, which is achieved through nucleophilic substitution or other coupling reactions. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further applications.

In addition to its pharmaceutical applications, N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine has found utility in materials science and catalysis. Its unique structural features make it a suitable candidate for designing chiral auxiliaries and catalysts used in asymmetric synthesis. The stability of the tetramethyl-substituted oxazoline ring under various reaction conditions enhances its suitability for these applications. Researchers have reported its use in asymmetric hydrogenation reactions, where it serves as an effective ligand to achieve high enantioselectivity.

The growing interest in green chemistry has also spurred investigations into sustainable synthetic methods for N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine. Efforts have been directed towards reducing waste and minimizing hazardous byproducts through catalytic processes and solvent-free reactions. These approaches align with global initiatives to promote environmentally friendly chemical practices and ensure that the production of this compound is both efficient and sustainable.

Future research directions for N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine are likely to focus on expanding its applications in drug discovery and materials science. Advances in biocatalysis and flow chemistry may further enhance its synthesis and functionalization capabilities. Additionally, exploring its role in targeted drug delivery systems could open new avenues for therapeutic intervention. As our understanding of molecular interactions continues to evolve, compounds like N-(2-methoxyethyl)-2,2,5,5-tetramethyloxolan-3-amine will undoubtedly play a pivotal role in shaping the future of chemical biology and medicine.